Cas no 1080-79-1 (4,5-diethyl 1H-imidazole-4,5-dicarboxylate)

4,5-diethyl 1H-imidazole-4,5-dicarboxylate Properties

Names and Identifiers

• Diethyl 1H-imidazole-4,5-dicarboxylate
• Diethyl 4,5-imidazole-1H-4,5-dicarboxylate
• 1H-Imidazole-4,5-dicarboxylicacid, diethyl ester (9CI)
• Imidazole-4,5-dicarboxylic acid, diethyl ester (6CI,7CI,8CI)
• 4,5-Bis(carboethoxy)imidazole
• 4,5-Bis(ethoxycarbonyl)imidazole
• 4,5-Di(ethoxycarbonyl)-1H-imidazole
• Diethyl 4,5-imidazoledicarboxylate
• Imidazol-4,5-dicarboxylic acid diethyl ester
• NSC 514471
• NQKKUSLBNWTXQI-UHFFFAOYSA-N
• Diethyl imidazole-4,5-dicarboxylate
• 4,5-diethyl 1H-imidazole-4,5-dicarboxylate
• 1H-Imidazole-4,5-dicarboxylic acid, diethyl ester
• NSC514471
• IFLab1_000276
• HMS1412M12
• OR5618
• AM90174
• iethyl 1H-imidazole-4,5-dicarbox
• iethyl 1H-imidazole-4,5-dicarboxylate
• AB06991
• AKOS001586933
• NSC-514471
• Imidazole-4,5-di-carboxylic acid, diethyl(ester)
• FT-0633315
• imidazole 4,5-dicarboxylic acid diethyl ester
• CCG-103763
• 1080-79-1
• Diethyl1H-imidazole-4,5-dicarboxylate
• Diethyl 1H-imidazole-4,5-dicarboxylate #
• MFCD00723829
• Diethyl4,5-imidazole-1H-4,5-dicarboxylate
• DTXSID50325639
• SR-01000397106
• CS-0037225
• SCHEMBL1417913
• AS-17573
• SY020972
• IDI1_008495
• J-002054
• 1H-Imidazole-4,5-dicarboxylic acid, 4,5-diethyl ester
• SR-01000397106-1
• Diethyl 4,5-Imidazoledicarboxylate
• DB-040809
• +Expand

• MDL： MFCD00723829
• InChIKey： NQKKUSLBNWTXQI-UHFFFAOYSA-N
• Inchi： 1S/C9H12N2O4/c1-3-14-8(12)6-7(11-5-10-6)9(13)15-4-2/h5H,3-4H2,1-2H3,(H,10,11)
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C(C(=O)OC([H])([H])C([H])([H])[H])N=C([H])N1[H])=O

Computed Properties

• Exact Mass: 212.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 212.08
• Heavy Atom Count: 15
• Complexity: 244
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 81.3

Experimental Properties

• LogP: 0.76310
• PSA: 81.28000
• Refractive Index: 1.605
• Boiling Point: 357.9°C at 760 mmHg
• Melting Point: 153-157°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 161.6±23.7 °C
• Color/Form: crystal
• Density: 1.4±0.1 g/cm3

4,5-diethyl 1H-imidazole-4,5-dicarboxylate Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

4,5-diethyl 1H-imidazole-4,5-dicarboxylate Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%